Cas no 1341431-40-0 (1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid)
1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid
-
- Inchi: 1S/C6H5N3O2/c7-2-4-9-5(6(10)11)1-3-8-9/h1,3H,4H2,(H,10,11)
- InChI Key: GTIJFHDCNGRNEJ-UHFFFAOYSA-N
- SMILES: N1(CC#N)C(C(O)=O)=CC=N1
1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01035925-1g |
1-(Cyanomethyl)-1H-pyrazole-5-carboxylic acid |
1341431-40-0 | 95% | 1g |
¥5971.0 | 2023-04-03 | |
| Enamine | EN300-373791-0.05g |
1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid |
1341431-40-0 | 95% | 0.05g |
$285.0 | 2023-06-03 | |
| Enamine | EN300-373791-0.1g |
1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid |
1341431-40-0 | 95% | 0.1g |
$426.0 | 2023-06-03 | |
| Enamine | EN300-373791-0.25g |
1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid |
1341431-40-0 | 95% | 0.25g |
$607.0 | 2023-06-03 | |
| Enamine | EN300-373791-0.5g |
1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid |
1341431-40-0 | 95% | 0.5g |
$959.0 | 2023-06-03 | |
| Enamine | EN300-373791-1.0g |
1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid |
1341431-40-0 | 95% | 1g |
$1229.0 | 2023-06-03 | |
| Enamine | EN300-373791-2.5g |
1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid |
1341431-40-0 | 95% | 2.5g |
$2408.0 | 2023-06-03 | |
| Enamine | EN300-373791-5.0g |
1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid |
1341431-40-0 | 95% | 5g |
$3562.0 | 2023-06-03 | |
| Enamine | EN300-373791-10.0g |
1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid |
1341431-40-0 | 95% | 10g |
$5283.0 | 2023-06-03 | |
| Chemenu | CM460996-100mg |
1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid |
1341431-40-0 | 95%+ | 100mg |
$529 | 2023-03-27 |
1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid
Introduction to 1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1341431-40-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid, identified by the chemical identifier CAS No. 1341431-40-0, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential biological activities. The compound belongs to the pyrazole class, a scaffold that is widely recognized for its presence in numerous pharmacologically active molecules. The unique combination of a cyano group and a carboxylic acid moiety in its structure imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.
The pyrazole core is a six-membered aromatic ring containing two adjacent nitrogen atoms, which can participate in various chemical transformations, including hydrogen bonding, metal coordination, and electronic interactions with biological targets. In particular, the presence of the cyanomethyl group (–CH₂CN) introduces a polarized carbon-nitrogen bond, enhancing the compound's ability to interact with nucleophiles and electrophiles. This feature has been exploited in the development of novel synthetic strategies and drug-like molecules.
The carboxylic acid functionality at the 5-position of the pyrazole ring further extends the compound's utility as a building block. Carboxylic acids are well-known for their ability to form amides, esters, and salts, which are common motifs in drug design. Moreover, the carboxylate anion form can act as a weak base, enabling participation in acid-base chemistry and coordination with metal ions. These properties make 1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid a promising candidate for further derivatization into pharmacologically relevant compounds.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. For instance, modifications of the pyrazole scaffold have led to the identification of potent inhibitors of enzymes such as kinases and cyclases, which are implicated in various diseases. The compound 1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid represents an interesting derivative that could serve as a precursor for such enzyme inhibitors.
One particularly intriguing aspect of this compound is its potential role as a chelating agent. The cyano group can coordinate with transition metals such as copper or zinc, which are known to be involved in numerous biological processes. Metallo-drugs have emerged as a significant area of research due to their unique mechanisms of action and high target specificity. By incorporating 1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid into metal complexes, researchers may develop novel therapeutic agents with enhanced efficacy and reduced toxicity.
The synthesis of 1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid has been optimized through various methodologies to ensure high yield and purity. Common synthetic routes involve condensation reactions between hydrazine derivatives and α-halo ketones or aldehydes, followed by functional group transformations to introduce the desired substituents. Advances in catalytic systems have further improved the efficiency of these reactions, allowing for scalable production suitable for both academic research and industrial applications.
In terms of biological activity, preliminary studies on 1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid have revealed promising results in vitro. The compound demonstrates moderate inhibitory activity against certain bacterial strains, suggesting potential applications in combating resistant infections. Additionally, its ability to interact with cellular components has raised interest in exploring its effects on pathways relevant to neurodegenerative diseases. The pyrazole moiety's structural similarity to natural products like histidine has prompted investigations into its potential role as an antioxidant or neuroprotective agent.
The integration of computational chemistry has accelerated the discovery process for compounds like 1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid by enabling virtual screening and molecular docking studies. These techniques allow researchers to predict binding affinities and interactions with biological targets with high precision. By leveraging machine learning algorithms trained on large datasets of bioactive molecules, scientists can rapidly identify promising derivatives for further experimental validation.
The pharmaceutical industry has also recognized the value of 1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid as a key intermediate in drug development pipelines. Its structural features make it adaptable for generating libraries of compounds through combinatorial chemistry approaches. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead candidates with desired pharmacological profiles.
Future directions for research on CAS No. 1341431-40-0 include exploring its role in polymer chemistry and material science. The carboxylic acid group provides opportunities for polymerization reactions, leading to novel materials with tailored properties such as biodegradability or biocompatibility. Additionally, the cyano functionality can be used to introduce other functional groups via nucleophilic substitution reactions, expanding the range of possible applications.
In conclusion,1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1341431-40-0) is a multifaceted compound with significant potential across multiple domains of chemical biology and medicinal chemistry. Its unique structural attributes enable diverse applications from drug development to material science, underscoring its importance as both a research tool and a commercial product.
1341431-40-0 (1-(cyanomethyl)-1H-pyrazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)